Cas no 533-37-9 (2,3-Cyclopentenopyridine)

• Product Name: 2,3-Cyclopentenopyridine
• CAS No: 533-37-9
• MF: C₈H₉N
• MW: 119.163761854172
• MDL: MFCD00005933
• CID: 38089
• PubChem ID: 68292
• Update Time: 2025-04-18

2,3-Cyclopentenopyridine Chemical and Physical Properties

Names and Identifiers

• 6,7-Dihydro-5H-cyclopenta[b]pyridine
• 5H-1-Pyrindine, 6,7-dihydro-
• 2,3-Cyclopentenopyridine
• 6,7-Dihydro-5H-cyclopenta(b)pyridine
• Pyrindan
• Cyclopenta[b]pyridine
• 2,3-Cyclopenteno pyridine
• 5H-cyclopenta[b]pyridine, 6,7-dihydro-
• 5H,6H,7H-cyclopenta[b]pyridine
• 6,7-dihydro-5H-[1]pyrindine
• 18Z19A103W
• 7-Azaindane
• PubChem15900
• KSC697K0L
• Q-100606
• A15629
• AC-2007
• 5H-CYCLOPENTA(B)PYRIDINE, 6,7-DIHYDRO-
• 2,3-Cyclopentenopyridine, 98%
• 5H-1-Pyrindene, 6,7-dihydro-
• 533-37-9
• DTXSID70201446
• AKOS015891537
• 5H-Cyclopenta[b]pyridine,6,7-dihydro-
• SCHEMBL149347
• SCHEMBL8844010
• 6,7-DIHYDRO-5H-PYRINDINE
• NS00032723
• FT-0632326
• CS-W001977
• MFCD00005933
• BCP01061
• SY005163
• Q27252043
• 9,16-Dioxo-10,12,14-octadecatrienoicacid
• InChI=1/C8H9N/c1-3-7-4-2-6-9-8(7)5-1/h2,4,6H,1,3,5H
• EN300-83944
• 2,?3-?Cyclopentenopyridine
• 6,7-DIHYDRO-5H-(1)PYRINDINE
• AS-10927
• EINECS 208-564-1
• F8881-6187
• UNII-18Z19A103W
• D3536
• 6,7-Dihydro-5H-cyclopenta[b]pyridine #
• AMY8991
• 6,7-Dihydro-5H-cyclopenta[b]pyridine ; 2,3-Cyclopentenopyridine; 6,7-Dihydro-5H-[1]pyrindine; 6,7-Dihydro-5H-pyrindine; Pyrindan;
• DTXCID70123937
• 208-564-1
• 6,7Dihydro5Hcyclopenta(b)pyridine

• MDL： MFCD00005933
• Inchi： 1S/C8H9N/c1-3-7-4-2-6-9-8(7)5-1/h2,4,6H,1,3,5H2
• InChI Key： KRNSYSYRLQDHDK-UHFFFAOYSA-N
• SMILES： N1C=CC=C2C=1CCC2

Computed Properties

• Exact Mass: 119.07300
• Monoisotopic Mass: 119.073
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12.9
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.5

Experimental Properties

• Color/Form: Not determined
• Density: 1.018 g/mL at 25 °C(lit.)
• Boiling Point: 88°C/11mmHg(lit.)
• Flash Point: Degrees Fahrenheit:152.6°F
  Degrees Celsius:67°C
  
• Refractive Index: n20/D 1.544(lit.)
• PSA: 12.89000
• LogP: 1.57030
• Solubility: Not determined

2,3-Cyclopentenopyridine Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Packing Group：I; II; III
• Hazard Level：6.1
• Safety Term：6.1
• Packing Group：I; II; III
• Risk Phrases：R36/37/38
• Storage Condition：Store at room temperature
• HazardClass：Comb liq
• PackingGroup：III

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives